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Compound of Interest

Compound Name: p53 Activator 12

Cat. No.: B12365203

Essential Safety and Handling Guide for p53
Activator 12

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling p53
Activator 12 (also known as compound 510B). The following procedural guidance is intended
to ensure the safe handling, storage, and disposal of this potent research compound. By
adhering to these protocols, you can minimize risks and maintain a safe laboratory
environment.

Summary of Key Information

The following table summarizes critical information for p53 Activator 12. It is imperative to
consult the official Safety Data Sheet (SDS) from your supplier for comprehensive details.
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Parameter Information Source

p53 Activator 12 (compound

Chemical Name 5108) [1]
CAS Number 2746374-04-7 [1]
Molecular Formula C28H35F3N802 [1]
Molecular Weight 572.63 g/mol [1]

Potent p53 activator; binds to
Primary Function mutant p53 and restores its [1]
DNA binding ability.

Shipped at room temperature
o - in the continental US;
Shipping Condition . [1]
conditions may vary for other

locations.

Store according to the
Storage recommendations on the [1]
Certificate of Analysis.

Personal Protective Equipment (PPE)

A specific Safety Data Sheet (SDS) for p53 Activator 12 was not found during the search. The
following PPE recommendations are based on general best practices for handling potent,
powdered chemical compounds in a research laboratory setting.
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PPE Category Recommended Equipment  Rationale

Safety glasses with side
] ) ) Protects eyes from splashes or
Eye and Face Protection shields or chemical safety

I airborne particles.
goggles.

] Compatible chemical-resistant Prevents skin contact with the
Hand Protection o
gloves (e.g., nitrile). compound.

] Protects skin and personal
Body Protection Laboratory coat. ) o
clothing from contamination.

Use in a well-ventilated area. A
) ) fume hood is recommended, Minimizes inhalation of the
Respiratory Protection ] )
especially when handling the compound.

powdered form.

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is crucial for maintaining the integrity of
p53 Activator 12 and ensuring laboratory safety.

Handling Procedures

e Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the
workspace by ensuring it is clean and uncluttered. If possible, work within a chemical fume
hood to minimize inhalation exposure.

o Weighing: When weighing the powdered compound, do so in a designated area with minimal
air currents, preferably within a fume hood or a balance enclosure.

» Dissolving: Follow the instructions on the product's Certificate of Analysis for solvent
recommendations and concentration guidelines. Add the solvent to the vial containing the
compound slowly to avoid splashing.

» Aliquoting: If necessary, create single-use aliquots to avoid repeated freeze-thaw cycles,
which could affect the compound's stability.
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Spill Management: In case of a spill, isolate the area. For a small spill of the powdered form,
gently cover it with a damp paper towel to avoid creating dust, then wipe it up. For a liquid
spill, absorb it with an inert material (e.g., vermiculite, sand). Clean the spill area with an
appropriate solvent and dispose of all contaminated materials as hazardous waste.

Storage Plan

Short-Term Storage: For immediate use, store the compound as recommended on the
Certificate of Analysis, which may be at room temperature for brief periods.[1]

Long-Term Storage: For long-term storage, follow the specific temperature and atmospheric
conditions outlined in the product documentation. This often involves refrigeration or freezing
in a tightly sealed container.

Disposal Plan

Proper disposal of p53 Activator 12 and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Identification: All materials that have come into contact with p53 Activator 12,
including unused compound, contaminated PPE, and empty containers, should be
considered chemical waste.

Waste Segregation: Segregate the waste into appropriate, clearly labeled containers. Do not
mix with other types of waste unless instructed to do so by your institution's environmental
health and safety (EHS) office.

Container Disposal: Empty containers should be rinsed with an appropriate solvent three
times. The rinsate should be collected and disposed of as chemical waste.

Final Disposal: All waste must be disposed of in accordance with local, state, and federal
regulations. Contact your institution's EHS office for specific guidance on hazardous waste
disposal procedures.

Signaling Pathway of p53 Activator 12

p53 Activator 12 functions by restoring the normal tumor-suppressing activity of mutated p53

protein.[1] The diagram below illustrates the proposed mechanism of action.
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Caption: Mechanism of p53 Activator 12 in restoring mutant p53 function.
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This procedural guide is intended to supplement, not replace, the comprehensive information
provided in the official Safety Data Sheet (SDS) and your institution's safety protocols. Always
prioritize safety and consult with your EHS department for any specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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